2-(4-ethyl-1-piperazinyl)-N-(2-methylbutyl)-2-indanecarboxamide

• IUPAC Name: 2-(4-ethylpiperazin-1-yl)-N-(2-methylbutyl)-1,3-dihydroindene-2-carboxamide
• InChI: InChI=1S/C21H33N3O/c1-4-17(3)16-22-20(25)21(24-12-10-23(5-2)11-13-24)14-18-8-6-7-9-19(18)15-21/h6-9,17H,4-5,10-16H2,1-3H3,(H,22,25)
• InChI Key: QRRPJMDRGBTHDU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNC(=O)C1(CC2=CC=CC=C2C1)N3CCN(CC3)CC
• Molecular Formula: C21H33N3O
• Molecular Weight: 343.5 g/mol

Description

2-(4-ethyl-1-piperazinyl)-N-(2-methylbutyl)-2-indanecarboxamide, commonly known as IND, is a synthetic compound that belongs to the class of indane carboxamides. IND is a potent and selective antagonist of the CB1 receptor, which is a member of the G protein-coupled receptor family. The CB1 receptor is found predominantly in the central nervous system and is involved in a variety of physiological processes, including appetite regulation, pain perception, and mood modulation. In recent years, IND has gained significant attention as a potential therapeutic agent for the treatment of various diseases, including obesity, addiction, and neurological disorders.

Mechanism of Action

IND acts as a selective antagonist of the CB1 receptor, which is primarily expressed in the central nervous system. The CB1 receptor is involved in the regulation of various physiological processes, including appetite, mood, and pain perception. By blocking the activity of the CB1 receptor, IND reduces the activity of the endocannabinoid system, which is known to play a role in the regulation of these processes.
Biochemical and Physiological Effects
IND has been shown to have a variety of biochemical and physiological effects. In animal studies, IND has been shown to reduce food intake and body weight, increase energy expenditure, and improve glucose metabolism. IND has also been shown to reduce the rewarding effects of opioids and may be useful in preventing relapse in individuals undergoing addiction treatment.

Advantages and Limitations for Lab Experiments

One advantage of using IND in lab experiments is its selectivity for the CB1 receptor. This allows researchers to specifically target the endocannabinoid system without affecting other physiological processes. However, one limitation of using IND is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on IND. One area of interest is the use of IND in the treatment of neurological disorders, such as Alzheimer's disease and multiple sclerosis. IND has been shown to have neuroprotective effects in animal models and may be useful in preventing or slowing the progression of these diseases. Another area of interest is the development of more potent and selective CB1 receptor antagonists, which may have improved efficacy and fewer side effects compared to IND. Additionally, further research is needed to fully understand the mechanisms underlying the effects of IND on the endocannabinoid system and its potential therapeutic applications.

Scientific Research Applications

IND has been extensively studied for its potential therapeutic applications in various diseases. One of the most promising areas of research is the use of IND in the treatment of obesity. IND has been shown to reduce food intake and body weight in animal models, and clinical trials are currently underway to evaluate its efficacy in humans. IND has also been studied for its potential use in the treatment of addiction, particularly in the context of opioid addiction. IND has been shown to reduce the rewarding effects of opioids and may be useful in preventing relapse in individuals undergoing addiction treatment.